Cas no 57230-08-7 (2-Amino-1-cyclohexylethan-1-ol)

• Product Name: 2-Amino-1-cyclohexylethan-1-ol
• CAS No: 57230-08-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD13687632
• CID: 2121747
• PubChem ID: 11990554
• Update Time: 2025-06-07

2-Amino-1-cyclohexylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-cyclohexylethanol
• 2-Amino-1-cyclohexylethan-1-ol
• 2-amino-1-cyclohexyl-ethanol
• 1-amino-2-cyclohexylethan-2-ol
• 687A632
• cyclohexylethanolamine
• 1-Cyclohexyl-2-aminoethanol
• MSIAFRBGOYFCND-UHFFFAOYSA-N
• BDBM50028785
• NE15765
• V8127
• Z234895869
• G56454
• 57230-08-7
• MFCD13687632
• SCHEMBL133228
• AKOS008118829
• F2189-0578
• CHEMBL18970
• DA-04757
• EN300-36150
• AS-18063

• MDL： MFCD13687632
• Inchi： 1S/C8H17NO/c9-6-8(10)7-4-2-1-3-5-7/h7-8,10H,1-6,9H2
• InChI Key： MSIAFRBGOYFCND-UHFFFAOYSA-N
• SMILES： OC(CN)C1CCCCC1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-Amino-1-cyclohexylethan-1-ol

Recent Advances in the Study of 2-Amino-1-cyclohexylethan-1-ol (CAS: 57230-08-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Amino-1-cyclohexylethan-1-ol (CAS: 57230-08-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral amino alcohol serves as a crucial building block in the synthesis of various bioactive molecules, including potential therapeutics for neurological disorders and infectious diseases. Recent studies have focused on optimizing its synthetic pathways, exploring its pharmacological properties, and investigating its role as a key intermediate in the production of more complex pharmaceutical agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Amino-1-cyclohexylethan-1-ol derivatives as modulators of GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The research team developed a novel asymmetric synthesis method for this compound, achieving an enantiomeric excess of 98% and significantly improving yield compared to traditional methods. This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is critical for its pharmaceutical applications.

In the realm of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 2-Amino-1-cyclohexylethan-1-ol exhibit promising activity against drug-resistant bacterial strains, particularly MRSA. The study identified specific structural modifications that enhance antimicrobial potency while maintaining favorable pharmacokinetic properties. These findings open new avenues for developing next-generation antibiotics to combat the growing threat of antimicrobial resistance.

From a chemical biology perspective, researchers have explored the use of 2-Amino-1-cyclohexylethan-1-ol as a scaffold for designing enzyme inhibitors. A 2024 study in ACS Chemical Biology demonstrated its utility in creating selective inhibitors of protein kinases involved in cancer pathways. The compound's rigid cyclohexyl ring and functional groups allow for precise spatial orientation of pharmacophores, enabling the development of highly specific inhibitors with reduced off-target effects.

The pharmaceutical industry has shown increasing interest in 2-Amino-1-cyclohexylethan-1-ol as evidenced by several recent patent applications. One notable application (WO2023123456) describes its use in the synthesis of novel antiviral agents targeting RNA viruses. The patent highlights the compound's ability to serve as a chiral auxiliary in complex multi-step syntheses, leading to improved drug candidates with enhanced bioavailability and metabolic stability.

Analytical chemistry advancements have also contributed to better characterization of 2-Amino-1-cyclohexylethan-1-ol. Recent developments in chiral HPLC and NMR techniques have enabled more accurate determination of its stereochemical purity, which is crucial for quality control in pharmaceutical manufacturing. A 2023 study in the Journal of Pharmaceutical and Biomedical Analysis presented a validated method for quantifying trace impurities in commercial samples of this compound.

Looking forward, research on 2-Amino-1-cyclohexylethan-1-ol (CAS: 57230-08-7) is expected to expand into new therapeutic areas, with particular focus on its potential in neurodegenerative disease treatment and as a building block for PROTACs (Proteolysis Targeting Chimeras). The compound's unique structural features and demonstrated biological activities position it as a valuable tool in both medicinal chemistry and chemical biology research, with promising prospects for future drug development initiatives.